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Compound of Interest

Compound Name: Octyl isobutyrate

Cat. No.: B085545 Get Quote

An In-depth Technical Guide to the Physicochemical Characteristics of n-Octyl Isobutyrate

For Researchers, Scientists, and Drug Development Professionals

Abstract
n-Octyl isobutyrate (CAS No. 109-15-9) is an ester recognized for its characteristic fruity and

waxy aroma, leading to its application in the flavor and fragrance industries.[1][2][3] A thorough

understanding of its physicochemical properties is crucial for its synthesis, formulation, and

quality control. This technical guide provides a comprehensive overview of the core

physicochemical characteristics of n-octyl isobutyrate, details the experimental protocols for

their determination, and presents a logical workflow for its synthesis and characterization.

Chemical Identity
IUPAC Name: octyl 2-methylpropanoate[4]

Synonyms: n-Octyl iso-butyrate, Caprylyl isobutyrate, Isobutyric acid, octyl ester[4][5][6]

CAS Number: 109-15-9[3][7]

Molecular Formula: C12H24O2[3][4][8]

Molecular Weight: 200.32 g/mol [4][8]
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Chemical Structure:

SMILES: CCCCCCCCOC(=O)C(C)C[4][8]

InChI: InChI=1S/C12H24O2/c1-4-5-6-7-8-9-10-14-12(13)11(2)3/h11H,4-10H2,1-3H3[4][8]

Physicochemical Properties
The key physicochemical properties of n-octyl isobutyrate are summarized in the table below.

These parameters are essential for predicting its behavior in various applications, from flavor

formulation to potential, though less common, use in drug delivery systems.
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Property Value Reference

Appearance Colorless to pale yellow liquid [1][2][4]

Odor
Fruity, fatty, waxy, green,

soapy, herbaceous
[1][2]

Boiling Point
236.00 to 238.00 °C @ 760.00

mm Hg
[1][4]

245 °C [2][3]

Melting Point -56 °C (estimate) [2][3]

Density / Specific Gravity 0.853 to 0.858 g/mL @ 25 °C [1][4][9]

0.856 g/mL @ 25 °C [2]

Refractive Index 1.420 to 1.425 @ 20 °C [1][4][10]

1.421 @ 20 °C [2]

Solubility

Very slightly soluble in water;

soluble in alcohol and

dipropylene glycol.[1][4]

Insoluble in water; Soluble in

alcohols and organic solvents.

[3][11]

Vapor Pressure
0.061000 mmHg @ 25.00 °C

(estimated)
[1]

0.0544 mm Hg @ 25 °C

(estimated)
[12]

Vapor Density 6.8 (Air = 1) [1]

Flash Point
221.00 °F (105.00 °C) (Closed

Cup)
[1][11]

> 200.0 °F (> 93.3 °C) (Closed

Cup)
[13]

206 °F [2]

97 °C (Closed Cup) [3]

logP (o/w) 4.705 (estimated) [1]
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4.72 (estimated) [12]

Experimental Protocols
The determination of the physicochemical properties of n-octyl isobutyrate involves standard

analytical techniques. Below are detailed methodologies for key experiments.

Synthesis via Fischer Esterification
n-Octyl isobutyrate can be synthesized by the Fischer esterification of n-octanol with

isobutyric acid, using a strong acid catalyst such as sulfuric acid.[2][14]

Materials: n-octanol, isobutyric acid, concentrated sulfuric acid, sodium bicarbonate solution,

anhydrous magnesium sulfate, distillation apparatus, separatory funnel.

Procedure:

In a round-bottom flask, combine a 3:1 molar ratio of n-octanol to isobutyric acid.[14]

Slowly add a catalytic amount of concentrated sulfuric acid (approximately 5 drops) to the

mixture.[15]

Heat the mixture under reflux for a specified period (e.g., 30 minutes) using a heating

mantle or steam bath.[15]

After cooling, transfer the reaction mixture to a separatory funnel.

Wash the organic layer sequentially with water and a saturated sodium bicarbonate

solution to neutralize any remaining acid.[15]

Separate the organic layer (the ester) and dry it over anhydrous magnesium sulfate.[15]

Purify the n-octyl isobutyrate by fractional distillation.[15]

Determination of Boiling Point
Apparatus: Distillation apparatus, thermometer, heating mantle.
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Procedure:

Place a sample of purified n-octyl isobutyrate in a distillation flask.

Heat the flask gently using a heating mantle.

The boiling point is recorded as the temperature at which the liquid and vapor phases are

in equilibrium at a given pressure (typically atmospheric pressure, 760 mm Hg).[1][4]

Measurement of Density and Specific Gravity
Apparatus: Pycnometer or a digital density meter.

Procedure:

Calibrate the instrument with deionized water at a specific temperature (e.g., 25 °C).

Introduce the n-octyl isobutyrate sample into the pycnometer or density meter.

Measure the mass of the sample at the specified temperature.

The density is calculated as mass per unit volume. Specific gravity is the ratio of the

density of the substance to the density of a reference substance (usually water).

Measurement of Refractive Index
Apparatus: Abbe refractometer.

Procedure:

Calibrate the refractometer using a standard of known refractive index.

Place a few drops of the n-octyl isobutyrate sample on the prism of the refractometer.

Measure the refractive index at a specified temperature (e.g., 20 °C) and wavelength

(typically the sodium D-line, 589 nm).[16]
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Determination of Purity by Gas-Liquid Chromatography
(GLC)

Apparatus: Gas chromatograph with a Flame Ionization Detector (FID).

Procedure:

Inject a small volume of the n-octyl isobutyrate sample into the gas chromatograph.

The sample is vaporized and carried by an inert gas through a column.

The components of the sample are separated based on their boiling points and

interactions with the stationary phase.

The purity is determined by the relative area of the n-octyl isobutyrate peak in the

chromatogram.

Mandatory Visualization
The following diagrams illustrate the synthesis workflow and the relationship between the key

physicochemical properties of n-octyl isobutyrate.
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Caption: Synthesis workflow for n-octyl isobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. octyl isobutyrate, 109-15-9 [thegoodscentscompany.com]

2. OCTYL ISOBUTYRATE | 109-15-9 [chemicalbook.com]

3. Octyl Isobutyrate Manufacturer & Supplier | Chemicalbull [chemicalbull.com]

4. Octyl isobutyrate | C12H24O2 | CID 61024 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. chemicalbull.com [chemicalbull.com]

6. Propanoic acid, 2-methyl-, octyl ester [webbook.nist.gov]

7. chemos.de [chemos.de]

8. GSRS [gsrs.ncats.nih.gov]

9. parchem.com [parchem.com]

10. Refractive Index Information Catalog [thegoodscentscompany.com]

11. aurochemicals.com [aurochemicals.com]

12. EPI System Information for octyl isobutyrate 109-15-9 [thegoodscentscompany.com]

13. vigon.com [vigon.com]

14. Video: Esterification - Concept [jove.com]

15. tsfx.edu.au [tsfx.edu.au]

16. refractometer.pl [refractometer.pl]

To cite this document: BenchChem. [physicochemical characteristics of n-octyl isobutyrate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085545#physicochemical-characteristics-of-n-octyl-
isobutyrate]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b085545?utm_src=pdf-custom-synthesis
https://www.thegoodscentscompany.com/data/rw1029281.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3152887.htm
https://www.chemicalbull.com/products/octyl-isobutyrate
https://pubchem.ncbi.nlm.nih.gov/compound/Octyl-isobutyrate
https://www.chemicalbull.com/images/product/MSDS-1758781656.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C109159&Mask=200
https://www.chemos.de/import/data/msds/GB_en/109-15-9-A0026954-GB-en.pdf
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/T5819VWJ3T
https://parchem.com/chemical-supplier-distributor/octyl-isobutyrate-003496
https://www.thegoodscentscompany.com/ri.html
https://www.aurochemicals.com/wp-content/uploads/2019/06/OCTYL-ISOBUTYRATE-Natural-Spec.pdf
http://www.thegoodscentscompany.com/episys/ep1029281.html
https://www.vigon.com/product/octyl-isobutyrate-fcc/?doc=MSDS/501080_vigon_sds_us_english.pdf&namee=OctylIsobutyrateFCCSDS
https://www.jove.com/science-education/v/11219/esterification-synthesis-of-ester-by-fischer-esterification-concept
https://www.tsfx.edu.au/resources/P%20=%20ester.pdf
https://www.refractometer.pl/refraction-datasheet-basic
https://www.benchchem.com/product/b085545#physicochemical-characteristics-of-n-octyl-isobutyrate
https://www.benchchem.com/product/b085545#physicochemical-characteristics-of-n-octyl-isobutyrate
https://www.benchchem.com/product/b085545#physicochemical-characteristics-of-n-octyl-isobutyrate
https://www.benchchem.com/product/b085545#physicochemical-characteristics-of-n-octyl-isobutyrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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